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Compound of Interest

Compound Name: 21-Deoxycortisone

CAS No.: 1882-82-2

Cat. No.: B117921

Get Quote

Executive Summary & Scientific Rationale
As researchers, we often focus on the application of 21-Deoxycortisone—specifically its role

as a biomarker in Congenital Adrenal Hyperplasia (CAH) profiling and cytochrome P450

(CYP21A2) deficiency studies. However, the end-of-life management of this compound is

equally critical.

The Core Directive: 21-Deoxycortisone is a potent corticosteroid intermediate. While it may

not carry the acute lethality of cytotoxic agents, it possesses significant endocrine-modulating

activity. Standard municipal wastewater treatment plants are largely ineffective at degrading the

steroid nucleus. Consequently, "sewering" (drain disposal) of this compound contributes to

bioaccumulation in aquatic ecosystems, potentially affecting vertebrate reproduction

downstream.

Therefore, this facility adopts a "Zero-Discharge" policy for 21-Deoxycortisone. All waste—

solid, liquid, or trace—must be captured and routed for high-temperature incineration.
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Before disposal, one must understand the specific risks to the handler.

Parameter Specification Operational Implication

CAS Number 1882-82-2
Use for waste labeling and

inventory tracking.[1]

GHS Classification

H361: Suspected of damaging

fertility or the unborn

child.H373: May cause

damage to organs through

prolonged exposure.

Strict Segregation: Do not mix

with general trash. Double-

gloving is mandatory for

powder handling.

Physical State Crystalline Solid

Dust Hazard: High risk of

inhalation during weighing.

Use a static-free spatula and

work inside a fume hood.

Solubility
Soluble in Ethanol, DMSO;

Poor in Water

Liquid Waste: Will likely be

generated as a mixed solvent

waste (Organic).

Pre-Disposal Segregation Protocols[1][2][3][4]
Effective disposal starts at the bench. You must segregate waste streams immediately upon

generation to prevent cross-contamination and regulatory violations (RCRA).

A. Satellite Accumulation Areas (SAA)
Do not transport waste to the central loading dock immediately. Establish a local SAA within the

laboratory:

Proximity: Located at or near the point of generation.

Control: Under the control of the operator generating the waste.

Containment: Secondary containment (trays) must be used to capture spills.[2]

B. Waste Stream Categorization
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Stream 1: Solid Waste (Pure Compound & Contaminated Debris)
Items: Expired powder, weighing boats, contaminated gloves, paper towels used for bench

cleaning.

Container: Wide-mouth HDPE jar or heavy-duty polyethylene bag (minimum 4 mil).

Labeling: Must read "Hazardous Waste - Toxic (21-Deoxycortisone)."

Stream 2: Liquid Waste (Mother Liquors & HPLC Effluent)
Composition: Typically 21-Deoxycortisone dissolved in Acetonitrile, Methanol, or DMSO.

Container: Amber glass or HDPE solvent carboy.

Critical Rule:Do not mix with Oxidizers (e.g., Nitric Acid, Peroxides). Steroids are organic;

mixing with strong oxidizers can cause exothermic reactions or explosions.

Stream 3: Trace/Sharps
Items: Syringes, needles, glass pipettes.

Container: Red biohazard-style sharps container (destined for incineration, NOT

autoclaving/landfill).

Step-by-Step Disposal Workflow
The following diagram illustrates the decision logic for disposing of 21-Deoxycortisone.
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Figure 1: Decision matrix for the segregation and disposal of corticosteroid waste streams.
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Emergency Procedures: Spill Management
In the event of a spill, immediate containment is necessary to prevent aerosolization of the

powder.

Evacuate & PPE: Clear the immediate area. Don appropriate PPE (Nitrile gloves, lab coat,

safety goggles, N95 respirator if powder is airborne).

Dry Spill (Powder):

Do NOT sweep dry (creates dust).

Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.

Scoop the wet material into a hazardous waste bag.

Wipe the surface with a detergent solution, followed by ethanol.

Wet Spill (Solution):

Cover with an absorbent pad or vermiculite.

Place saturated absorbent into a hazardous waste bag.

Clean area with soap and water.[3]

Disposal: Label all cleanup materials as "Hazardous Waste - Debris contaminated with 21-
Deoxycortisone."

Regulatory Compliance & Documentation
While 21-Deoxycortisone is not explicitly "P-listed" or "U-listed" under federal RCRA

regulations (40 CFR Part 261), it must be managed as hazardous due to its bioactive nature

and potential toxicity characteristics.

Waste Codes:

If dissolved in ignitable solvents (Methanol/Acetonitrile): D001 (Ignitable).
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If pure substance: Manage as Non-RCRA Regulated Hazardous Waste (unless state

regulations, e.g., California Title 22, dictate otherwise).

Best Practice: Always tag as "Toxic" to ensure the disposal facility incinerates rather than

landfills.

The "Sewer Ban": Under the EPA's Management Standards for Hazardous Waste

Pharmaceuticals (Subpart P), healthcare and research facilities are prohibited from flushing

hazardous pharmaceuticals.[4] This applies strictly here.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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